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Compound of Interest

Compound Name: Acid Brown 5

Cat. No.: B12383783 Get Quote

Introduction

Acid dyes are a class of anionic dyes primarily used for dyeing protein fibers such as wool and

silk, as well as synthetic polyamides like nylon.[1] In forensic science, the analysis of dyed

fibers is crucial for establishing links between suspects, victims, and crime scenes.[2] The

identification of the specific dye on a fiber can provide significant evidentiary value. This

document outlines the application and protocols for the forensic analysis of fibers dyed with

acid brown dyes, with a focus on providing a framework for the examination of such evidence.

Due to the limited specific forensic data available for "Acid Brown 5," this document will refer

to general procedures for acid dyes and utilize data from representative brown acid dyes where

applicable.

Chemical Properties of Representative Brown Acid Dyes

The selection of an appropriate analytical strategy is informed by the chemical properties of the

dye in question. Below is a summary of the properties of C.I. Acid Brown 5 and other

representative brown acid dyes.
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Property
C.I. Acid Brown
5[3]

C.I. Acid Brown
14[4][5]

C.I. Acid Brown 434

C.I. Name Acid Brown 5 Acid Brown 14 Acid Brown 434

C.I. Number 20095 20195
Not consistently

available

CAS Number 5850-05-5 5850-16-8 126851-40-9

Chemical Class Double Azo Double Azo Azo Fe Complex

Molecular Formula C₂₆H₁₈Na₂O₆S₂ C₂₆H₁₆N₄Na₂O₈S₂ C₂₂H₁₃FeN₆NaO₁₁S

Molecular Weight 620.57 g/mol 622.54 g/mol 648.3 g/mol

Appearance
Red-light brown

powder
Red-brown powder Brown powder

Hue Reddish Brown Reddish Brown Reddish Brown

Solubility in Water Soluble 1.55 g/L at 20°C 45 g/L at 60°C

Forensic Analysis Workflow

The forensic analysis of a fiber dyed with an acid brown dye typically follows a multi-step

process, beginning with non-destructive techniques and progressing to more discriminative,

and often destructive, methods.

Experimental Protocols

The following protocols are generalized for the forensic analysis of fibers dyed with acid brown

dyes.

1. Microscopic Examination

Objective: To document the physical characteristics of the fiber.

Protocol:

Examine the fiber using a comparison microscope.
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Document properties such as color, diameter, cross-sectional shape, and the presence of

any delustrant particles.

Compare the questioned fiber with any known fiber samples.

2. Microspectrophotometry (MSP)

Objective: To obtain the visible absorption spectrum of the dye on the fiber.

Protocol:

Mount a single fiber on a microscope slide.

Acquire the absorption spectrum in the visible range (typically 400-700 nm) using a

microspectrophotometer.

Compare the spectrum of the questioned fiber to that of known samples.

3. Dye Extraction

Objective: To remove the dye from the fiber for further analysis.

Protocol:

Place a small fiber segment (typically a few millimeters) into a micro-vial.

Add a suitable extraction solvent. A common solvent for acid dyes on nylon is a mixture of

pyridine and water (e.g., 1:1 v/v).

Heat the vial at a controlled temperature (e.g., 80-100°C) for a specified time (e.g., 20-60

minutes) to facilitate extraction.

Carefully remove the fiber from the extract.

The extract is now ready for chromatographic analysis.

4. Thin-Layer Chromatography (TLC)

Objective: To separate the components of the extracted dye.
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Protocol:

Spot the dye extract onto a TLC plate.

Develop the plate in a suitable solvent system.

Visualize the separated dye components and calculate their Rf values.

Compare the results with those of known dye standards.

5. High-Performance Liquid Chromatography (HPLC)

Objective: To obtain a detailed chemical profile of the dye.

Protocol:

Inject the dye extract into an HPLC system equipped with a suitable column (e.g., C18).

Elute the dye components using a gradient of solvents.

Detect the separated components using a photodiode array (PDA) detector to obtain their

absorption spectra.

Compare the retention times and spectra with those of known standards.

Illustrative Performance Data of Brown Acid Dyes in Textile Dyeing

While not direct forensic data, the performance of dyes in textile applications, such as fastness,

can be a point of comparison.

Performance Indicator Acid Brown 14 Acid Brown 434

Light Fastness Moderate Good to Excellent

Wash Fastness (Color

Alteration)
Good Moderate

Perspiration Fastness (Color

Alteration)
Good Moderate
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Note: Fastness is typically rated on a scale of 1 to 5, with 5 being the best.

Visualizations

Forensic Analysis Workflow for Acid Brown Dyed Fibers
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Click to download full resolution via product page

Caption: Workflow for the forensic analysis of acid brown dyed fibers.
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Caption: Ionic interaction between an acid dye and a fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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